Cas no 1334371-27-5 (1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(phenylsulfanyl)propan-1-one)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(phenylsulfanyl)propan-1-one
• CAS No: 1334371-27-5
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6607621
• PubChem ID: 56724323
• Update Time: 2023-12-08

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-3-(phenylsulfanyl)propan-1-one
• 1-[3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl]-3-(phenylsulfanyl)propan-1-one
• 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(phenylthio)propan-1-one
• 1334371-27-5
• AKOS024529912
• VU0530173-1
• F6037-0022
• 1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-3-phenylsulfanylpropan-1-one

• Inchi： 1S/C19H19N3OS/c23-18(10-11-24-15-6-2-1-3-7-15)22-12-14(13-22)19-20-16-8-4-5-9-17(16)21-19/h1-9,14H,10-13H2,(H,20,21)
• InChI Key： IJKIRWWEUQRMPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(N1CC(C2=NC3C=CC=CC=3N2)C1)=O

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles